Cas no 1053656-20-4 (2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine)

• Product Name: 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine
• CAS No: 1053656-20-4
• MF: C₉H₉F₂N₃
• MW: 197.184668302536
• MDL: MFCD10568201
• CID: 1097584
• PubChem ID: 43470906
• Update Time: 2025-10-28

2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 5,6-difluoro-1H-Benzimidazole-2-ethanamine
• 1053656-20-4
• 2-(5,6-Difluoro-1H-benzo[d]imidazol-2-yl)ethanamine
• 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine
• CS-0440589
• SCHEMBL10030832
• MFCD10568201
• AKOS009509094
• 2-(5,6-difluoro-1H-benzimidazol-2-yl)ethanamine
• 2-(5,6-Difluoro-1H-benzo[d]imidazol-2-yl)ethan-1-amine

• MDL： MFCD10568201
• Inchi： 1S/C9H9F2N3/c10-5-3-7-8(4-6(5)11)14-9(13-7)1-2-12/h3-4H,1-2,12H2,(H,13,14)
• InChI Key： YQCIBXFRZZFWPY-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)NC(CCN)=N2)F

Computed Properties

• Exact Mass: 197.07645362g/mol
• Monoisotopic Mass: 197.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine

Recent Advances in the Study of 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine (CAS: 1053656-20-4)

The compound 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine (CAS: 1053656-20-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine, which make it a promising candidate for targeting specific biological pathways. The presence of fluorine atoms at the 5 and 6 positions of the benzimidazole ring enhances its binding affinity and metabolic stability, as demonstrated in several in vitro and in vivo studies. Researchers have also explored its role as a key intermediate in the synthesis of more complex pharmacologically active molecules.

One of the most notable advancements in the study of this compound is its potential application in oncology. Preliminary data from cell-based assays indicate that 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine exhibits selective inhibitory effects on certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that this activity may be linked to the compound's ability to modulate specific protein-protein interactions involved in cell proliferation and apoptosis.

In addition to its anticancer properties, recent research has also investigated the compound's potential in treating neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine showed promising activity as modulators of neurotransmitter receptors, which could have implications for the treatment of conditions such as Parkinson's disease and epilepsy.

The synthesis of 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine has also seen significant improvements in recent years. Novel synthetic routes have been developed to enhance yield and purity, while reducing the environmental impact of the production process. These advancements are critical for scaling up production to meet the demands of preclinical and clinical studies.

Looking ahead, further research is needed to fully elucidate the therapeutic potential of 2-(5,6-Difluoro-1H-benzoimidazol-2-yl)ethylamine. Ongoing studies are focusing on optimizing its pharmacokinetic and pharmacodynamic properties, as well as exploring its potential in combination therapies. The compound's versatility and unique chemical profile make it a valuable tool for advancing our understanding of disease mechanisms and developing next-generation therapeutics.